Cas no 1895053-95-8 (1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester
• CAS No: 1895053-95-8
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5238525
• Update Time: 2025-06-13

1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester

• Inchi： 1S/C13H20N2O4/c1-5-18-10(16)13(8-14)6-7-15(9-13)11(17)19-12(2,3)4/h5-7,9H2,1-4H3
• InChI Key： YNSWKPMHRNKLCG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C#N)(C(OCC)=O)C1

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester

Comprehensive Overview of 1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester (CAS No. 1895053-95-8)

The compound 1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester (CAS No. 1895053-95-8) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This molecule, characterized by its unique pyrrolidine backbone and cyano and ester functional groups, serves as a versatile intermediate in the development of bioactive compounds. Its structural complexity and functional diversity make it a valuable asset in drug discovery programs, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for pyrrolidine derivatives has surged due to their widespread applications in medicinal chemistry. Researchers are particularly interested in the 3-cyano substitution pattern, which is known to enhance binding affinity and metabolic stability in drug candidates. The 1-(1,1-dimethylethyl) and 3-ethyl ester moieties further contribute to the molecule's lipophilicity, making it an excellent candidate for optimizing pharmacokinetic properties. This compound is often explored in the context of central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is of paramount importance.

The synthesis of 1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester involves multi-step organic transformations, including cyclization, cyanation, and esterification reactions. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly being employed to improve yield and reduce environmental impact. These innovations align with the growing emphasis on sustainable synthesis in the pharmaceutical industry, a topic that resonates strongly with modern researchers and environmental advocates alike.

From a commercial perspective, the compound's CAS No. 1895053-95-8 serves as a critical identifier for procurement and regulatory compliance. Suppliers and contract research organizations (CROs) frequently list this molecule under its IUPAC name as well as various synonyms and abbreviations, ensuring accurate communication across global scientific communities. The compound's stability under standard storage conditions and compatibility with common organic solvents further enhance its utility in laboratory settings.

Emerging trends in computational chemistry and AI-driven drug design have also brought renewed focus to 1,3-Pyrrolidinedicarboxylic acid derivatives. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses frequently feature this scaffold due to its conformational flexibility and hydrogen-bonding capabilities. Such computational tools enable researchers to predict the compound's interactions with biological targets, accelerating the hit-to-lead optimization process in drug development pipelines.

In conclusion, 1,3-Pyrrolidinedicarboxylic acid, 3-cyano-, 1-(1,1-dimethylethyl) 3-ethyl ester represents a compelling case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and therapeutic potential position it as a molecule of enduring interest to both academic and industrial researchers. As the scientific community continues to explore novel applications for heterocyclic compounds, this particular derivative is likely to remain at the forefront of innovation in drug discovery and development.